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Compound of Interest

Compound Name: GNE-207

Cat. No.: B10818736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of GNE-207, a potent and

selective inhibitor of the CREB-binding protein (CBP) bromodomain, in various solvents.

Additionally, comprehensive experimental protocols for solubility determination and a relevant

biological assay are outlined to facilitate its use in research and drug development.

Data Presentation: GNE-207 Solubility
The solubility of GNE-207 in dimethyl sulfoxide (DMSO) is high, allowing for the preparation of

concentrated stock solutions. Data for other common laboratory solvents is not readily available

in quantitative terms. For in vivo applications, GNE-207 can be formulated in a variety of co-

solvent systems to achieve a clear solution.
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Solvent/System
Concentration
(mg/mL)

Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
100 - 200[1][2] 195.85 - 391.70[1][2]

Ultrasonic treatment

may be required to

achieve maximum

solubility. It is

recommended to use

newly opened,

anhydrous DMSO as

the solvent's

hygroscopic nature

can impact solubility.

[1]

In Vivo Formulation 1 ≥ 5[1] ≥ 9.79[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.[1]

In Vivo Formulation 2 ≥ 5[1] ≥ 9.79[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline).[1]

In Vivo Formulation 3 ≥ 5[1] ≥ 9.79[1]
10% DMSO, 90%

Corn Oil.[1]

Ethanol Data not available Data not available

Methanol Data not available Data not available

Acetone Data not available Data not available

Acetonitrile Data not available Data not available

Water Insoluble Insoluble

Molecular Weight of GNE-207: 510.59 g/mol

Signaling Pathway and Mechanism of Action
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GNE-207 is a potent and selective inhibitor of the bromodomain of the CREB-binding protein

(CBP) and the closely related p300 protein. These proteins are histone acetyltransferases

(HATs) that play a crucial role in chromatin remodeling and gene transcription. The

bromodomain of CBP/p300 recognizes and binds to acetylated lysine residues on histones and

other proteins, a key step in the activation of gene expression.

One of the critical downstream targets of the CBP/p300 signaling pathway is the MYC proto-

oncogene, a master regulator of cell proliferation, growth, and apoptosis. By inhibiting the CBP

bromodomain, GNE-207 prevents the recruitment of the transcriptional machinery to the MYC

gene, leading to the downregulation of MYC expression.[1] This mechanism underlies the anti-

proliferative effects of GNE-207 observed in various cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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